Cas no 1350511-73-7 (Boronic acid, B-[(3-bromophenyl)methyl]-)

• Product Name: Boronic acid, B-[(3-bromophenyl)methyl]-
• CAS No: 1350511-73-7
• MF: C₇H₈BBrO₂
• MW: 214.852221488953
• CID: 5251418
• Update Time: 2025-10-31

Boronic acid, B-[(3-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[(3-bromophenyl)methyl]-

• Inchi： 1S/C7H8BBrO2/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,10-11H,5H2
• InChI Key： FHGLDTOIDLVQFJ-UHFFFAOYSA-N
• SMILES： B(CC1=CC=CC(Br)=C1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Boronic acid, B-[(3-bromophenyl)methyl]-

Boronic acid, B-[(3-bromophenyl)methyl]- (CAS No. 1350511-73-7): A Versatile Intermediate in Modern Chemical Biology and Drug Development

Boronic acid, B-[(3-bromophenyl)methyl]-, identified by its CAS number 1350511-73-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This organoboron derivative has garnered considerable attention due to its unique structural properties and broad applicability in synthetic chemistry, particularly in the development of novel therapeutic agents.

The compound features a boronic acid functional group attached to a 3-bromophenylmethyl moiety, which endows it with distinct reactivity and compatibility with various biological targets. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been exploited in the design of protease inhibitors and other bioactive molecules. The presence of the bromine substituent on the phenyl ring further enhances its utility as a synthetic intermediate, allowing for facile modifications through cross-coupling reactions such as Suzuki-Miyaura coupling.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acid derivatives due to their efficacy in targeting enzymes and other biological molecules. For instance, Boronic acid, B-[(3-bromophenyl)methyl]- has been employed in the synthesis of inhibitors for enzymes like carbonic anhydrase and kinases, which are implicated in various diseases including cancer and metabolic disorders. The compound's ability to interact selectively with biological targets makes it a valuable tool in drug discovery efforts.

One of the most compelling applications of Boronic acid, B-[(3-bromophenyl)methyl]- is in the field of antibody-drug conjugates (ADCs). ADCs are a class of biopharmaceuticals designed to deliver cytotoxic agents directly to cancer cells while minimizing side effects on healthy tissues. The boronic acid component of this compound can be incorporated into ADCs to enhance their binding affinity and stability. Recent studies have demonstrated that ADCs featuring boronic acid linkers exhibit improved pharmacokinetic profiles and higher therapeutic efficacy compared to traditional ADCs.

The synthesis of Boronic acid, B-[(3-bromophenyl)methyl]- typically involves multi-step organic reactions, starting from readily available precursors such as 3-bromobenzyl halides and boron-containing reagents. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been optimized to improve yield and purity. These synthetic strategies not only facilitate the production of high-quality material but also provide opportunities for further functionalization, enabling researchers to tailor the compound for specific applications.

The role of computational chemistry in understanding the behavior of Boronic acid, B-[(3-bromophenyl)methyl]- has become increasingly prominent. Molecular modeling techniques have been employed to predict its interactions with biological targets, helping researchers design more effective drug candidates. Additionally, computational studies have shed light on its mechanistic pathways in various chemical reactions, contributing to the development of more efficient synthetic protocols.

The safety profile of Boronic acid, B-[(3-bromophenyl)methyl]- is another critical aspect that has been extensively studied. While boronic acids can exhibit varying degrees of toxicity depending on their structure and application, proper handling procedures can mitigate potential risks. Researchers often employ protective measures such as fume hoods and personal protective equipment (PPE) when working with this compound. Furthermore, advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize hazardous byproducts.

In conclusion, Boronic acid, B-[(3-bromophenyl)methyl]- (CAS No. 1350511-73-7) is a multifaceted compound with significant implications in chemical biology and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly those targeting enzymes involved in human diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further.